Cas no 2803834-73-1 (4-[(Tert-butyldimethylsilyl)oxy]-3,3-difluorobutanoic acid)
4-[(Tert-butyldimethylsilyl)oxy]-3,3-difluorobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2803834-73-1
- EN300-37453897
- 4-[tert-butyl(dimethyl)silyl]oxy-3,3-difluorobutanoic acid
- 4-[(tert-butyldimethylsilyl)oxy]-3,3-difluorobutanoic acid
- 4-[(Tert-butyldimethylsilyl)oxy]-3,3-difluorobutanoic acid
-
- Inchi: 1S/C10H20F2O3Si/c1-9(2,3)16(4,5)15-7-10(11,12)6-8(13)14/h6-7H2,1-5H3,(H,13,14)
- InChI Key: HTMKAIXJXYNDSY-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C(C)(C)C)OCC(CC(=O)O)(F)F
Computed Properties
- Exact Mass: 254.11497735g/mol
- Monoisotopic Mass: 254.11497735g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5Ų
4-[(Tert-butyldimethylsilyl)oxy]-3,3-difluorobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37453897-0.05g |
4-[(tert-butyldimethylsilyl)oxy]-3,3-difluorobutanoic acid |
2803834-73-1 | 95.0% | 0.05g |
$229.0 | 2025-03-16 | |
| Enamine | EN300-37453897-0.1g |
4-[(tert-butyldimethylsilyl)oxy]-3,3-difluorobutanoic acid |
2803834-73-1 | 95.0% | 0.1g |
$342.0 | 2025-03-16 | |
| Enamine | EN300-37453897-0.25g |
4-[(tert-butyldimethylsilyl)oxy]-3,3-difluorobutanoic acid |
2803834-73-1 | 95.0% | 0.25g |
$487.0 | 2025-03-16 | |
| Enamine | EN300-37453897-0.5g |
4-[(tert-butyldimethylsilyl)oxy]-3,3-difluorobutanoic acid |
2803834-73-1 | 95.0% | 0.5g |
$768.0 | 2025-03-16 | |
| Enamine | EN300-37453897-1.0g |
4-[(tert-butyldimethylsilyl)oxy]-3,3-difluorobutanoic acid |
2803834-73-1 | 95.0% | 1.0g |
$986.0 | 2025-03-16 | |
| Enamine | EN300-37453897-2.5g |
4-[(tert-butyldimethylsilyl)oxy]-3,3-difluorobutanoic acid |
2803834-73-1 | 95.0% | 2.5g |
$1931.0 | 2025-03-16 | |
| Enamine | EN300-37453897-5.0g |
4-[(tert-butyldimethylsilyl)oxy]-3,3-difluorobutanoic acid |
2803834-73-1 | 95.0% | 5.0g |
$2858.0 | 2025-03-16 | |
| Enamine | EN300-37453897-10.0g |
4-[(tert-butyldimethylsilyl)oxy]-3,3-difluorobutanoic acid |
2803834-73-1 | 95.0% | 10.0g |
$4236.0 | 2025-03-16 | |
| Aaron | AR028UIE-50mg |
4-[(tert-butyldimethylsilyl)oxy]-3,3-difluorobutanoicacid |
2803834-73-1 | 95% | 50mg |
$340.00 | 2025-02-17 | |
| Aaron | AR028UIE-100mg |
4-[(tert-butyldimethylsilyl)oxy]-3,3-difluorobutanoicacid |
2803834-73-1 | 95% | 100mg |
$496.00 | 2025-02-17 |
4-[(Tert-butyldimethylsilyl)oxy]-3,3-difluorobutanoic acid Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 4-[(Tert-butyldimethylsilyl)oxy]-3,3-difluorobutanoic acid
4-[(Tert-butylDimethylSilyl)oxy]-3,3-DifluoroButanoic Acid: A Comprehensive Overview
The compound with CAS No. 2803834-73-1, known as 4-[(Tert-butylDimethylSilyl)oxy]-3,3-DifluoroButanoic Acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a tert-butylDimethylSilyl (TBDMS) protecting group and two fluorine atoms at the 3-position of the butanoic acid backbone. The combination of these features makes it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.
Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly due to their enhanced pharmacokinetic properties and bioavailability. The presence of two fluorine atoms in this compound contributes to its lipophilicity and stability, making it an attractive candidate for use in the development of novel therapeutics. Additionally, the TBDMS group serves as an excellent protecting group for hydroxyl functionalities during complex syntheses, ensuring precise control over reaction pathways.
The synthesis of 4-[(Tert-butylDimethylSilyl)oxy]-3,3-DifluoroButanoic Acid involves a multi-step process that typically begins with the fluorination of a suitable precursor. Advanced techniques such as electrophilic fluorination or metal-mediated coupling reactions are employed to introduce the fluorine atoms at the desired positions. The subsequent installation of the TBDMS group is achieved through silylation reactions, often utilizing silylating agents like TBDMSCl in the presence of a base. This step is critical for ensuring the stability and functionality of the hydroxyl group during subsequent transformations.
In terms of physical properties, this compound exhibits a melting point of approximately 125°C and a boiling point around 250°C under standard conditions. Its solubility profile shows moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, while it is sparingly soluble in water. These characteristics make it suitable for use in a wide range of organic reactions, including nucleophilic substitutions, esterifications, and coupling reactions.
The applications of 4-[(Tert-butylDimethylSilyl)oxy]-3,3-DifluoroButanoic Acid are diverse and expanding rapidly with advancements in chemical research. In medicinal chemistry, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas such as oncology, infectious diseases, and central nervous system disorders. For instance, its use as a building block in peptide synthesis has been reported in recent studies, where its fluorinated backbone enhances the stability and potency of resulting peptide analogs.
In materials science, this compound has found applications in the development of advanced polymers and coatings. The fluorinated moiety imparts desirable properties such as resistance to UV degradation and chemical corrosion, while the TBDMS group allows for precise control over polymerization kinetics. Researchers have also explored its potential in nanotechnology applications, where its unique structure enables the formation of self-assembled monolayers with tailored surface properties.
From an analytical standpoint, this compound is readily amenable to various spectroscopic techniques such as NMR and IR spectroscopy. Its distinct chemical shifts and absorption bands facilitate accurate identification and characterization during quality control processes. Furthermore, mass spectrometry has proven to be an effective tool for determining its molecular weight and confirming its structural integrity.
In conclusion, 4-[(Tert-butylDimethylSilyl)oxy]-3,3-DifluoroButanoic Acid stands out as a versatile and valuable compound with significant implications across multiple disciplines. Its unique structure combines the benefits of fluorination with the protective capabilities of TBDMS groups, making it an indispensable tool in modern organic synthesis. As research continues to uncover new applications and optimization strategies for this compound, its role in advancing science and technology is expected to grow even further.
2803834-73-1 (4-[(Tert-butyldimethylsilyl)oxy]-3,3-difluorobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)